Cas no 36050-34-7 (2-(methoxycarbonyl)-6-methylphenyl thiophene-2-carboxylate)

• Product Name: 2-(methoxycarbonyl)-6-methylphenyl thiophene-2-carboxylate
• CAS No: 36050-34-7
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• CID: 1474287
• PubChem ID: 215663
• Update Time: 2025-04-20

2-(methoxycarbonyl)-6-methylphenyl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(methoxycarbonyl)-6-methylphenyl thiophene-2-carboxylate
• 2-(Methoxycarbonyl)-6-methylphenyl 2-thiophenecarboxylate
• alpha-Thenoate orthocresotinate methyle
• alpha-Thenoate orthocresotinate methyle [French]
• 2-Thiophenecarboxylic acid, 2-(methoxycarbonyl)-6-methylphenyl ester
• DTXSID40957463
• 36050-34-7

• Inchi： 1S/C14H12O4S/c1-9-5-3-6-10(13(15)17-2)12(9)18-14(16)11-7-4-8-19-11/h3-8H,1-2H3
• InChI Key： XPUSXNAIKYQRDB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=O)OC1C(C(=O)OC)=CC=CC=1C

Computed Properties

• Exact Mass: 276.04566
• Monoisotopic Mass: 276.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 52.6